Cas no 28955-30-8 (4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)-)

• Product Name: 4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)-
• CAS No: 28955-30-8
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 259878
• PubChem ID: 5319500
• Update Time: 2025-07-11

4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-hydroxy-2-methyl-5-(2-oxopropyl)-
• Cassiachromone
• 7-hydroxy-2-methyl-5-(2-oxopropyl)chromen-4-one
• 5-acetonyl-7-hydroxy-2-methylchromone
• 7-hydroxy-2-methyl-5-(2-oxopropyl)-4H-chromen-4-one
• 7-hydroxy-2-methyl-5-(2-oxo-propyl)-chromen-4-one
• AC1NSY71
• ACon1_001464
• CHEBI:549602
• CHEMBL457049
• Chromone, 5-acetonyl-7-hydroxy-2-methyl-
• SureCN6925761
• [ "" ]
• 2-Methyl-5-acetonyl-7-hydroxychromone
• 4H-1-Benzopyran-4-one, 7-hydroxy-2-methyl-5-(2-oxopropyl)-
• 5-Acetonyl-7-hydroxy-2-methylchromone, 8CI
• AKOS022658076
• BDBM50244182
• Chromone, 5-acetonyl-7-hydroxy-2-methyl- (8CI); 7-Hydroxy-2-methyl-5-(2-oxopropyl)-4H-1-benzopyran-4-one; 5-Acetonyl-7-hydroxy-2-methylchromone; 5-Acetylmethyl-7-hydroxy-2-methylchromone
• FS-9722
• NCGC00180479-01
• SCHEMBL6925761
• 28955-30-8
• DTXSID70183152
• 5-Acetonyl-7-hydroxy-2-methyl-Chromone
• BRD-K32606444-001-01-3
• 5-acetonyl-7-hydroxy-2-methyl chromone
• 7-Hydroxy-2-methyl-5-(2-oxopropyl)-4H-1-benzopyran-4-one, 9CI
• CS-0023812
• HY-N3546
• CHEBI:168073
• DB-108251

• Inchi： 1S/C13H12O4/c1-7(14)3-9-5-10(15)6-12-13(9)11(16)4-8(2)17-12/h4-6,15H,3H2,1-2H3
• InChI Key： YMCXDPKFRCHLPK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=C1C=C(C=C2CC(C)=O)O)=O

Computed Properties

• Exact Mass: 232.07356
• Monoisotopic Mass: 232.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.2

Experimental Properties

• Color/Form: Powder
• Density: 1.29
• Melting Point: 210°C
• Boiling Point: 444.7°Cat760mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.588
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether